Cas no 1804422-05-6 (Ethyl 2-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Ethyl 2-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1804422-05-6
• MF: C₁₁H₉BrF₂N₂O₂
• MW: 319.102168798447
• CID: 4806574
• Update Time: 2025-07-23

Ethyl 2-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C11H9BrF2N2O2/c1-2-18-11(17)7-3-6(5-15)9(10(13)14)8(4-12)16-7/h3,10H,2,4H2,1H3
• InChI Key： IXZUOBXCOWTKBZ-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(C#N)C=C(C(=O)OCC)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 2.3
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-6-carboxylate

Ethyl 2-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1804422-05-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-6-carboxylate, identified by its CAS number 1804422-05-6, is a highly functionalized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including a bromomethyl group and a difluoromethyl substituent, make it an invaluable building block for medicinal chemists seeking to develop novel therapeutic agents.

The bromomethyl moiety in Ethyl 2-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-6-carboxylate is particularly noteworthy for its reactivity. This group allows for facile nucleophilic substitution reactions, enabling the introduction of diverse functional groups such as amines, alcohols, and thiols. Such transformations are essential for generating libraries of compounds with tailored pharmacological properties. In recent years, there has been a surge in the use of bromomethyl-containing intermediates in drug discovery, owing to their ability to streamline synthetic routes and enhance molecular diversity.

The presence of a cyano group at the 4-position of the pyridine ring adds another layer of functionality to this compound. The cyano group can participate in various chemical reactions, including reduction to an amine or conversion to a carboxylic acid derivative. These transformations are particularly useful in the synthesis of peptidomimetics and other biologically relevant molecules. Additionally, the cyano group can serve as an anchor point for further derivatization, allowing for the construction of complex molecular architectures.

The difluoromethyl substituent at the 3-position is another key feature that contributes to the versatility of Ethyl 2-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-6-carboxylate. Difluoromethyl groups are well-known for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. For instance, the introduction of a difluoromethyl group can increase the lipophilicity of a molecule, thereby enhancing its membrane permeability. This property is particularly important for oral drugs where absorption through biological membranes is critical.

In recent years, there have been several notable applications of Ethyl 2-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-6-carboxylate in the development of novel therapeutics. One such application is in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play a crucial role in numerous biological processes and are often implicated in diseases such as cancer and inflammation. By designing molecules that disrupt these interactions, researchers have been able to develop potent inhibitors with therapeutic potential.

The compound has also been utilized in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer. Kinases are enzymes that play a central role in cell signaling pathways and their dysregulation is often associated with tumorigenesis. By developing selective kinase inhibitors, it is possible to modulate these pathways and restore normal cellular function. Ethyl 2-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-6-carboxylate has been employed as a key intermediate in several such synthetic strategies.

The growing interest in fluorinated compounds has also led to increased use of Ethyl 2-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-6-carboxylate in the development of antiviral agents. Fluorinated molecules often exhibit enhanced stability against metabolic degradation and improved bioavailability. These properties are particularly important for antiviral drugs where rapid clearance from the body can reduce therapeutic efficacy. By incorporating difluoromethyl groups into antiviral candidates, researchers have been able to develop more effective treatments for viral infections.

In conclusion, Ethyl 2-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-6-carboxylate is a multifunctional intermediate that plays a pivotal role in modern pharmaceutical synthesis. Its unique structural features make it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents targeting various diseases. The continued exploration of its synthetic applications will undoubtedly lead to further advancements in drug discovery and development.